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Compound of Interest

Compound Name: 3-Bromoaniline

Cat. No.: B018343

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for 3-
bromoaniline (CAS No. 591-19-5). The information is compiled and presented to meet the
needs of laboratory and research professionals, with a focus on data presentation, safe
handling protocols, and emergency preparedness.

Section 1: Chemical and Physical Properties

3-Bromoaniline is an off-white to light brown crystalline solid or a yellow-orange liquid.[1][2] It
is slightly soluble in water but soluble in organic solvents like ethanol, ether, and chloroform.[1]
A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)
Molecular Formula CeHeBrN [1]
Molecular Weight 172.02 g/mol [3114]
Off-white to light brown
Appearance crystalline solid or yellow- [1][5]
orange liquid
Melting Point 15 - 18 °C (59 - 64.4 °F) [6]
Boiling Point 251 - 253 °C (483.8 - 487.4 °F)  [7][5]
Flash Point 230 °C (446 °F) [2][5][8]
Density 1.580 g/mL at 25 °C [71[5]

Vapor Pressure

No data available

[5]

Solubility

Slightly soluble in water;

soluble in organic solvents

Autoignition Temperature

No information available

[8]

Section 2: Toxicological Data and Hazard

Identification

3-Bromoaniline is classified as a hazardous substance. It is harmful if swallowed, in contact

with skin, or if inhaled.[2][8][9] It causes skin and serious eye irritation and may cause

respiratory irritation.[2][8][9] Prolonged exposure may have carcinogenic effects.[1] One of the

significant toxicological concerns is its potential to cause methemoglobinemia, a condition

where the iron in hemoglobin is oxidized, reducing the blood's ability to carry oxygen.[3]

A summary of the available toxicological data is presented in Table 2.
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Toxicity Data Value Species Route Reference(s)

Acute Toxicity,
Oral (Category
4), Acute Toxicity,
Dermal
(Category 4),
Acute Toxicity,
Inhalation
(Category 4),
Skin
Corrosion/Irritatio
n (Category 2), N/A N/A [21[81[9]
Serious Eye

GHS

Classification

Damage/Eye
Irritation
(Category 2),
Specific target
organ toxicity -

single exposure

(Category 3),
Respiratory
system
LDLo (Lowest
published lethal 140 mg/kg Rat Intraperitoneal [10]

dose)
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No component of
this product
present at levels
greater than or
equalto 0.1% is

Carcinogenicity identified as N/A N/A [91[11]
probable,
possible or
confirmed human
carcinogen by
IARC.

Note on Experimental Protocols

While the toxicological data presented are from established safety data sheets and databases,
the detailed experimental protocols for these specific studies on 3-bromoaniline are not
publicly available in the searched resources. The LDLo value is cited from the Registry of Toxic
Effects of Chemical Substances (RTECS) with a reference to the publication "Toxicologist," but
the full study methodology is not provided.[10] The GHS classifications for skin and eye
irritation are likely based on standardized tests such as those outlined by the Organisation for
Economic Co-operation and Development (OECD). These typically involve applying the
substance to the skin or eyes of laboratory animals (like rabbits) and observing the effects over
a set period. However, the specific reports for 3-bromoaniline are not accessible.

Section 3: Safe Handling and Personal Protective
Equipment (PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are critical to minimizing exposure risks.

Engineering Controls

o Work in a well-ventilated area, preferably under a chemical fume hood, to minimize
inhalation of vapors or dust.[1][9]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2][5]

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE selection process when handling 3-
bromoaniline.

Chemical Safety Goggles
(conforming to EN166 or OSHA 29 CFR 1910.133)

Face Shield (in addition to goggles for splash risk) ]

Use proper glove removal technique Proceed with Task Safely

Assess Task-Specific Risks
(e.9., weighing, transferring, heating)

Handling 3-Bromoaniline

Lab Coat or Chemical Resistant Apron

NIOSH/MSHA approved respirator
(if ventilation is inadequate or exposure limits are exceeded)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow for handling 3-
bromoaniline.
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Hygiene Measures

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[8][9]
* Remove and wash contaminated clothing before reuse.[8]
e Avoid contact with skin, eyes, and clothing.[2][11]

e Do not breathe dust, fume, gas, mist, vapors, or spray.[2][8]

Section 4: Storage and Disposal

Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage

» Store in a cool, dry, and well-ventilated place.[1][2]
o Keep the container tightly closed.[2][8]

o Store away from incompatible materials such as acids, acid anhydrides, acid chlorides, and
chloroformates.[2][5]

o Keep away from heat, sparks, and flame.[2][5]

Disposal

» Dispose of contents and container to an approved waste disposal plant.[2][8]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[2][8]

e Do not let the product enter drains.[9][11]

The following diagram outlines the general waste disposal workflow.
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3-Bromoaniline Waste Generated

Classify as Hazardous Waste
(Consult local, regional, and national regulations)

'

Collect in a suitable, closed, and labeled container

'

[ Store in a designated, secure area j

away from incompatible materials

Arrange for disposal by a licensed
waste disposal company

Waste Disposed of Safely

Click to download full resolution via product page

Caption: Waste disposal workflow for 3-bromoaniline.

Section 5: Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.

First-Aid Measures
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Exposure Route First-Aid Procedure Reference(s)

Move the person into fresh air.
) If not breathing, give artificial
Inhalation o [8]][11]
respiration. Consult a

physician.

Wash off immediately with
soap and plenty of water while

Skin Contact removing all contaminated [8][9][11]
clothes and shoes. Consult a

physician.

Rinse thoroughly with plenty of
water for at least 15 minutes,

Eye Contact ] [81I91[11]
also under the eyelids. Consult

a physician.

Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [81e1[11]
unconscious person. Consult a

physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9][11]

o Specific Hazards: Combustible material. Vapors may form an explosive mixture with air.[8]
Hazardous combustion products include nitrogen oxides (NOXx), carbon monoxide (CO),
carbon dioxide (CO2), and hydrogen halides.[2][8]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8][9]

Accidental Release Measures

The following diagram illustrates the workflow for responding to an accidental spill of 3-
bromoaniline.
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Accidental Release of 3-Bromoaniline

( Evacuate personnel to a safe area j

l

[ Ensure adequate ventilation j

Wear appropriate PPE

(respirator, gloves, eye protection, protective clothing)

[Contain the spill. Prevent entry into drains.]

'

Soak up with inert absorbent material
(e.g., sand, silica gel, universal binder)

'

[Collect into a suitable, closed container for disposal]

[ Clean the spill area]

Dispose of waste according to regulations

Spill Cleaned Up

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release of 3-bromoaniline.
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By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can safely handle 3-bromoaniline, minimizing risks to themselves
and the environment. Always refer to the most current Safety Data Sheet (SDS) from your
supplier for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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